5-(4-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethoxyphenol, 95%

• IUPAC Name: 4-[3-hydroxy-5-(trifluoromethoxy)phenyl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C15H14F3NO4S/c1-19(2)24(21,22)14-5-3-10(4-6-14)11-7-12(20)9-13(8-11)23-15(16,17)18/h3-9,20H,1-2H3
• InChI Key: QHFJAMNFWUBNCA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)OC(F)(F)F)O
• Molecular Formula: C15H14F3NO4S
• DSSTOX Substance ID: DTXSID501139906
• Molecular Weight: 361.3 g/mol
• CAS RN: 1261953-00-7

Description

5-(4-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethoxyphenol, 95% (5-DMS-3-TFMP) is an organic compound with a wide range of applications in the scientific research field. It is a colorless crystalline solid with a molecular weight of 393.4 g/mol and a melting point of approximately 81°C. 5-DMS-3-TFMP is an important intermediate in the synthesis of various organic compounds and can be used as a starting material for various organic reactions.

Mechanism of Action

The mechanism of action of 5-(4-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethoxyphenol, 95% is not well understood. It is believed that the compound acts as a nucleophile in organic reactions, meaning that it can react with other molecules to form new compounds. This can occur through a variety of mechanisms, such as nucleophilic substitution, addition-elimination, and redox reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethoxyphenol, 95% are not well understood. It is known that the compound can act as a nucleophile in organic reactions, but it is not known if it has any other biological effects. It is also not known if the compound has any toxicity or other adverse effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(4-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethoxyphenol, 95% in laboratory experiments is that it is relatively easy to synthesize and can be used as a starting material for a variety of organic reactions. The compound is also relatively stable and can be stored for long periods of time. However, the compound is highly reactive and should be handled with care in order to avoid any unwanted reactions.

Future Directions

The future directions for 5-(4-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethoxyphenol, 95% research include further exploration of its biochemical and physiological effects, as well as its potential applications in drug development. Additionally, further research into the mechanisms of action of the compound is needed in order to better understand its behavior in organic reactions. Finally, further research into the synthesis of 5-(4-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethoxyphenol, 95% is needed in order to develop more efficient and cost-effective methods of production.

Synthesis Methods

The synthesis of 5-(4-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethoxyphenol, 95% is typically done by reacting 4-N,N-dimethylsulfamoylphenyl-3-trifluoromethoxyphenol with sodium hydroxide in aqueous solution. This reaction is carried out at room temperature and the resulting product is then purified by recrystallization from an appropriate solvent.

Scientific Research Applications

5-(4-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethoxyphenol, 95% has a wide range of applications in scientific research. It is used as an intermediate in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of various polymers and as a starting material for various organic reactions. Furthermore, it is used as a reagent in the synthesis of various heterocyclic compounds and as a catalyst in organic reactions.